Cas no 140668-54-8 (Phenol, 4-[[(2-hydroxyphenyl)methylene]amino]-2,6-dimethyl-)

• Product Name: Phenol, 4-[[(2-hydroxyphenyl)methylene]amino]-2,6-dimethyl-
• CAS No: 140668-54-8
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 1307703
• PubChem ID: 136235045
• Update Time: 2025-04-20

Phenol, 4-[[(2-hydroxyphenyl)methylene]amino]-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[(2-hydroxyphenyl)methylene]amino]-2,6-dimethyl-
• 6-[(4-hydroxy-3,5-dimethylanilino)methylidene]cyclohexa-2,4-dien-1-one
• 140668-54-8
• N-salicylal-4-hydroxy-3,5-dimethylaniline
• DTXSID30769951

• Inchi： 1S/C15H15NO2/c1-10-7-13(8-11(2)15(10)18)16-9-12-5-3-4-6-14(12)17/h3-9,17-18H,1-2H3/b16-9+
• InChI Key： ORTUEWCHFNTMMW-CXUHLZMHSA-N
• SMILES： OC1C(C)=CC(=CC=1C)/N=C/C1C=CC=CC=1O

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.82